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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

cat. No.: B15478489

An In-depth Technical Guide on Substituted Butane-1,1-diols: Synthesis, Equilibrium, and
Biological Activity

Introduction

Substituted butane-1,1-diols are geminal diols, a class of organic compounds characterized by
two hydroxyl groups attached to the same carbon atom. Structurally, they are the hydrated
forms of corresponding substituted butanal aldehydes. In aqueous solutions, the aldehyde and
the geminal diol exist in a reversible equilibrium. For most simple aliphatic aldehydes, this
equilibrium heavily favors the aldehyde form.[1][2] However, the stability of the butane-1,1-diol
(hydrate) form can be significantly increased by the presence of electron-withdrawing
substituents on the butane backbone, which destabilize the carbonyl group of the aldehyde and
favor the hydrated state.[2]

Due to this inherent instability and the aldehyde-diol equilibrium, substituted butane-1,1-diols
are typically not isolated. Instead, they are studied in situ as the hydrate of the parent
aldehyde. This guide provides a comprehensive literature review focused on the synthesis of
substituted butanals, the quantitative aspects of their hydration equilibrium, and their potential
biological activities, which are of interest to researchers in chemistry and drug development.

Synthesis of Substituted Butanals

The primary route to substituted butane-1,1-diols is through the synthesis of their
corresponding aldehyde precursors. Common synthetic strategies include the oxidation of
substituted butan-1-ols and various carbon-carbon bond-forming reactions.
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A general workflow for the synthesis of a substituted butanal involves the oxidation of the
corresponding primary alcohol. This is a fundamental transformation in organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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